1-(5-Bromo-2-fluoro-phenyl)-butan-1-ol

• Molecular Formula: C10H12BrFO
• Molecular Weight: 247.10 g/mol
• IUPAC Name: 1-(5-bromo-2-fluorophenyl)butan-1-ol
• InChI: InChI=1S/C10H12BrFO/c1-2-3-10(13)8-6-7(11)4-5-9(8)12/h4-6,10,13H,2-3H2,1H3
• InChI Key: UVAGGEUONBIJCX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=C(C=CC(=C1)Br)F)O

Description

1-(5-Bromo-2-fluoro-phenyl)-butan-1-ol is a useful research compound. Its molecular formula is C10H12BrFO and its molecular weight is 247.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of Mg (0.236 g, 9.83 mmol) in diethyl ether (10 mL), I2 (1 spatula) was added n-propyl bromide (0.72 g, 0.53 mL, 5.9 mmol) at room temperature. When iodine color disappeared, the remaining n-propyl bromide in ether was added to the reaction mixture and stirred at room temperature for 10 minutes. To this Grignard reagent, 5-bromo-2-fluorobenzaldehyde (1.00 g, 4.92 mmol) in ether was added under cold conditions and stirred at room temperature for 1 hour. The reaction mixture was quenched with NH4Cl solution and extracted with ether. The ether layer was dried over anhydrous Na2SO4, filtered and concentrated to afford 1-(5-bromo-2-fluoro-phenyl)-butan-1-ol (1.14 g, 92.6%). 1H NMR (CDCl3): δ 7.6 (m, 1H), 7.3-7.4 (m, 1H), 6.9 (t, 1H), 5.0 (brs, 1H), 2.0 (brs, 1H), 1.6-1.7 (m, 2H), 1.3-1.5 (m, 2H), 1.0 (t, 3H).